Cas no 191604-91-8 (2-Methoxy-5-(trifluoromethoxy)benzoyl chloride)
191604-91-8 structure
Product Name:2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
CAS No:191604-91-8
MF:C9H6ClF3O3
MW:254.590352535248
CID:3142781
PubChem ID:3580596
Update Time:2025-08-05
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-5-(trifluoromethoxy)benzoyl chloride
- JS-4301
- 2-Methoxy-5-trifluoromethoxybenzoyl Chloride
- 2-methoxy-5-(trifluoromethoxy)benzoylchloride
- AKOS015956950
- SCHEMBL2580242
- DTXSID801246801
- 191604-91-8
-
- MDL： MFCD04115959
- Inchi： 1S/C9H6ClF3O3/c1-15-7-3-2-5(16-9(11,12)13)4-6(7)8(10)14/h2-4H,1H3
- InChI Key： RUAKPPHFBCDTSH-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C=CC=1OC)OC(F)(F)F)=O
Computed Properties
- Exact Mass: 253.9957562Da
- Monoisotopic Mass: 253.9957562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5Ų
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001993-250mg |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 97% | 250mg |
$484.80 | 2023-09-02 | |
| Alichem | A013001993-500mg |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A013001993-1g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | M010592-1g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 1g |
$ 160.00 | 2022-06-04 | ||
| TRC | M010592-2.5g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 2.5g |
$ 270.00 | 2022-06-04 | ||
| Apollo Scientific | PC302177-5g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 5g |
£101.00 | 2023-09-02 | ||
| Apollo Scientific | PC302177-10g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 10g |
£179.00 | 2023-09-02 | ||
| Crysdot LLC | CD12101055-25g |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride |
191604-91-8 | 95+% | 25g |
$433 | 2024-07-24 |
2-Methoxy-5-(trifluoromethoxy)benzoyl chloride Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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